Cas no 898607-67-5 (3-5-oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid)

• Product Name: 3-5-oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid
• CAS No: 898607-67-5
• MF: C₂₀H₁₈N₄O₅S
• MW: 426.445723056793
• CID: 5485156
• Update Time: 2025-05-20

3-5-oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-oxo-3-[2-oxo-2-(4-phenoxyanilino)ethyl]sulfanyl-2H-1,2,4-triazin-6-yl]propanoic acid
• 3-5-oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid

• Inchi： 1S/C20H18N4O5S/c25-17(12-30-20-22-19(28)16(23-24-20)10-11-18(26)27)21-13-6-8-15(9-7-13)29-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,21,25)(H,26,27)(H,22,24,28)
• SMILES： C(O)(=O)CCC1=NNC(SCC(=O)NC2=CC=C(OC3=CC=CC=C3)C=C2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-5-oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid

3-5-Oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 898607-67-5, known as 3-5-Oxo-3-({(4-phenoxyphenyl)carbamoylmethyl}sulfanyl)-4,5-dihydro-1,2,4-triazin-6-ylpropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and potential uses of this intriguing molecule.

Structural Analysis: The molecular structure of 3-5-Oxo... is characterized by a triazine ring system at its core. The triazine ring is a six-membered ring containing three nitrogen atoms and three carbon atoms. This structure is further substituted with an oxo group (C=O) at positions 3 and 5 of the triazine ring. Additionally, the molecule features a sulfanyl group (-S-) attached to a carbamoylmethyl group derived from 4-phenoxyphenyl moiety. The presence of these functional groups imparts unique chemical reactivity and biological activity to the compound.

Synthesis and Characterization: The synthesis of 3-5-Oxo... involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These techniques provide critical insights into the molecular weight, purity, and stereochemistry of the compound.

Biological Activity: One of the most compelling aspects of 3-5-Oxo... is its potential as a bioactive agent. Studies have shown that this compound exhibits antimicrobial activity, particularly against Gram-positive bacteria. The sulfanyl group and carbamoylmethyl substituent are believed to play a pivotal role in this activity by disrupting bacterial cell membranes. Furthermore, preliminary in vitro assays suggest that 3-5-Oxo... may possess anticancer properties, targeting specific pathways involved in tumor growth and metastasis.

Applications in Drug Discovery: Given its promising biological profile, 3-5-Oxo... is under investigation for its potential as a lead compound in drug discovery programs. Researchers are exploring its ability to modulate key enzymes and receptors involved in various diseases, including inflammation and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic properties for therapeutic use.

Environmental Impact: As with any novel chemical entity, understanding the environmental impact of 3-5-Oxo... is crucial. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings will guide regulatory decisions regarding its safe handling and disposal.

In conclusion, 3-5-Oxo... (CAS No. 898607-67) represents a fascinating example of modern chemical innovation with broad implications for medicine and materials science. Continued research into its properties will undoubtedly unlock new applications and contribute to the advancement of chemical science.